2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride

• IUPAC Name: 2-[2-[(3,4-dichlorophenyl)methylamino]ethoxy]ethanol;hydrochloride
• InChI: InChI=1S/C11H15Cl2NO2.ClH/c12-10-2-1-9(7-11(10)13)8-14-3-5-16-6-4-15;/h1-2,7,14-15H,3-6,8H2;1H
• InChI Key: RXRBVVRLVQCPBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNCCOCCO)Cl)Cl.Cl
• Molecular Formula: C11H16Cl3NO2
• Molecular Weight: 300.6 g/mol

Description

2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride, also known as DCEBIO, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a wide range of biological processes.

Mechanism of Action

The mechanism of action of 2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride is not fully understood, but it is believed to involve the activation of a specific type of ion channel known as the TREK-1 channel. This activation leads to changes in membrane potential and ion flux, which can have a variety of downstream effects on cellular signaling and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of ion channels, changes in cellular metabolism, and alterations in gene expression. These effects make this compound a valuable tool for investigating a wide range of biological processes and for developing new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride in laboratory experiments is its relatively simple synthesis and ease of use. However, there are also some limitations to its use, including its potential toxicity at high concentrations and the need for careful dosing and monitoring in animal studies.

Future Directions

There are many potential future directions for research involving 2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride, including the development of new therapeutic agents for the treatment of cancer and other diseases, the investigation of its effects on cellular metabolism and signaling pathways, and the exploration of its potential use in regenerative medicine and tissue engineering.
In conclusion, this compound, or this compound, is a valuable tool for scientific research with a variety of potential applications in the study of ion channels, cell signaling pathways, and cellular metabolism. While there are some limitations to its use, the relatively simple synthesis and ease of use of this compound make it a promising compound for future research and development.

Synthesis Methods

The synthesis of 2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride involves several steps, starting with the reaction of 3,4-dichlorobenzylamine with 2-(2-chloroethoxy)ethanol. This intermediate is then reacted with hydrochloric acid to form the final product, this compound. The synthesis of this compound is relatively straightforward and can be carried out using standard laboratory equipment and techniques.

Scientific Research Applications

2-{2-[(3,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride has been used in a variety of scientific research applications, including the study of ion channels, cell signaling pathways, and cellular metabolism. One of the most promising areas of research involving this compound is its potential use as a therapeutic agent for the treatment of a variety of diseases, including cancer, diabetes, and neurological disorders.